Cas no 2171332-91-3 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid
• CAS No: 2171332-91-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6110650
• PubChem ID: 165802322
• Update Time: 2025-06-29

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid
• EN300-1475924
• 2171332-91-3

• Inchi： 1S/C27H34N2O5/c1-3-4-9-19(16-25(30)31)29-26(32)18(2)14-15-28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t18?,19-/m0/s1
• InChI Key： KPDSFSVFHPFIEQ-GGYWPGCISA-N
• SMILES： O(C(NCCC(C)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid

The Chemical Compound CAS No. 2171332-91-3: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic Acid

The compound with CAS No. 2171332-91-3, known as (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a heptanoic acid backbone. The presence of the Fmoc group suggests its potential use in peptide synthesis, where such protecting groups are commonly employed to control reactivity during multi-step synthesis processes.

Recent studies have highlighted the importance of chiral compounds like this one in drug discovery. The (S)-configuration at the 3-position indicates that this compound may exhibit specific stereochemical properties, which are crucial for biological activity. Researchers have been exploring the role of such molecules in modulating enzyme activity, particularly in the context of protease inhibitors and other therapeutic agents. The integration of the Fmoc group into the structure not only aids in synthesis but also provides a means for controlled deprotection during biochemical assays.

The synthesis of this compound involves a multi-step process that likely includes the coupling of amino acids with Fmoc derivatives. The use of stereo-specific reactions ensures the correct configuration at the chiral center, which is essential for maintaining the desired biological activity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structure of this compound, ensuring its reliability in research applications.

In terms of applications, this compound has shown promise in peptide synthesis and as a building block for more complex biomolecules. Its role as an amino acid derivative makes it valuable in constructing peptides with specific functional groups, which can be tailored for various biological studies. Additionally, its compatibility with common peptide coupling reagents and solvents makes it a versatile tool in modern organic chemistry.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with target proteins, providing insights into its potential therapeutic applications. Molecular docking studies have revealed that the Fmoc group may influence binding affinity by creating steric hindrance or hydrophobic interactions with protein surfaces. These findings underscore the importance of understanding how protecting groups affect molecular behavior in biological systems.

The study of this compound also contributes to our understanding of stereochemistry in organic molecules. The (S)-configuration at the 3-position is critical for determining its spatial arrangement, which directly impacts its biochemical interactions. Researchers are increasingly focusing on how such configurations can be optimized to enhance drug efficacy while minimizing adverse effects.

In conclusion, CAS No. 2171332-91-3 represents a significant advancement in organic chemistry, offering researchers a powerful tool for exploring complex biochemical systems. Its unique structure and stereochemical properties make it an invaluable asset in drug discovery and peptide synthesis. As research continues to uncover new applications for this compound, it is likely to play an even greater role in advancing our understanding of molecular biology and therapeutic development.